Aurantioemestrin
Aurantioemestrin
Aurantioemestrin is a natural product found in Aspergillus striatus and Aspergillus foveolatus with data available.
Brand Name:
Vulcanchem
CAS No.:
105637-72-7
VCID:
VC20741815
InChI:
InChI=1S/C27H20N2O9S/c1-28-24(32)17-10-16-13-36-8-7-20(23(16)29(17)25(33)26(28)39)38-27(34)15-4-6-19(35-2)22(11-15)37-21-9-14(12-30)3-5-18(21)31/h3-13,20,23,31H,1-2H3/t20-,23-/m0/s1
SMILES:
CN1C(=O)C2=CC3=COC=CC(C3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O
Molecular Formula:
C27H20N2O9S
Molecular Weight:
548.5 g/mol
Aurantioemestrin
CAS No.: 105637-72-7
VCID: VC20741815
Molecular Formula: C27H20N2O9S
Molecular Weight: 548.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | Aurantioemestrin is a natural product found in Aspergillus striatus and Aspergillus foveolatus with data available. |
|---|---|
| CAS No. | 105637-72-7 |
| Product Name | Aurantioemestrin |
| Molecular Formula | C27H20N2O9S |
| Molecular Weight | 548.5 g/mol |
| IUPAC Name | [(1S,14S)-5-methyl-3,6-dioxo-4-sulfanylidene-11-oxa-2,5-diazatricyclo[7.5.0.02,7]tetradeca-7,9,12-trien-14-yl] 3-(5-formyl-2-hydroxyphenoxy)-4-methoxybenzoate |
| Standard InChI | InChI=1S/C27H20N2O9S/c1-28-24(32)17-10-16-13-36-8-7-20(23(16)29(17)25(33)26(28)39)38-27(34)15-4-6-19(35-2)22(11-15)37-21-9-14(12-30)3-5-18(21)31/h3-13,20,23,31H,1-2H3/t20-,23-/m0/s1 |
| Standard InChIKey | WRIFWCQWEAILFB-REWPJTCUSA-N |
| Isomeric SMILES | CN1C(=O)C2=CC3=COC=C[C@@H]([C@H]3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O |
| SMILES | CN1C(=O)C2=CC3=COC=CC(C3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O |
| Canonical SMILES | CN1C(=O)C2=CC3=COC=CC(C3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O |
| PubChem Compound | 21599098 |
| Last Modified | Feb 18 2024 |
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